Cas no 2229019-71-8 (1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2229019-71-8
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 5993593
• PubChem ID: 165844131
• Update Time: 2025-08-05

1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
• 2229019-71-8
• EN300-1813879

• Inchi： 1S/C9H10N4O2/c1-12-5-6(4-10-12)7-3-8(9(14)15)13(2)11-7/h3-5H,1-2H3,(H,14,15)
• InChI Key： FHNVOSCWAUNOQZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=NN(C)C=2)=NN1C)=O

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid

Introduction to 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2229019-71-8) and Its Emerging Applications in Chemical Biology

The compound 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid, identified by the CAS number 2229019-71-8, represents a structurally intriguing molecule with significant potential in the realm of chemical biology and drug discovery. This heterocyclic compound belongs to the pyrazole family, a class of scaffolds widely recognized for their diverse biological activities and pharmaceutical relevance. The unique arrangement of methyl and pyrazole rings in its molecular structure endows it with distinctive chemical properties that make it a compelling candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. The presence of multiple nitrogen atoms in the pyrazole core facilitates hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Moreover, the structural flexibility offered by the methyl substituents allows for fine-tuning of physicochemical properties, including solubility and metabolic stability, which are critical factors in drug design.

In particular, 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid has garnered attention due to its potential as a scaffold for inhibiting various enzymatic targets associated with inflammatory and metabolic diseases. Studies have demonstrated that pyrazole-based compounds can modulate the activity of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in the pathogenesis of conditions like arthritis and atherosclerosis. The carboxylic acid moiety at the 5-position further enhances its bioactivity by enabling salt formation and improving oral bioavailability.

One of the most promising applications of this compound is in the field of immunomodulation. Emerging research suggests that pyrazole derivatives can interact with immune receptors and signaling pathways, leading to suppressed inflammation without compromising host defense mechanisms. This makes 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid a candidate for developing treatments against autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have shown encouraging results in animal models, where the compound exhibited anti-inflammatory effects comparable to those of existing therapeutics but with a more favorable safety profile.

The synthesis of 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid involves multi-step organic transformations that highlight the synthetic versatility of pyrazole chemistry. Key steps include condensation reactions to form the pyrazole ring system, followed by functional group modifications to introduce the methyl groups and carboxylic acid moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields. These developments align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

From a computational chemistry perspective, 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid has been subjected to molecular docking studies to evaluate its binding affinity to target proteins. These simulations have revealed potential interactions with enzymes involved in cancer metabolism, suggesting its utility in developing anticancer agents. The compound's ability to disrupt key metabolic pathways in tumor cells could provide a novel mechanism of action for treating drug-resistant malignancies.

The pharmacokinetic properties of 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid have been thoroughly characterized using non-invasive imaging techniques and bioanalytical methods. Initial Phase I clinical trials have demonstrated acceptable oral bioavailability and rapid systemic clearance, indicating its feasibility for therapeutic use. Additionally, metabolite profiling has identified major circulating species that retain bioactivity, suggesting that structural analogs derived from this scaffold may exhibit enhanced pharmacological profiles.

The future direction of research on CAS No. 2229019-71-8 is likely to focus on optimizing its pharmacological properties through structure-based drug design. By leveraging high-throughput screening technologies and machine learning algorithms, researchers aim to identify structural modifications that enhance potency, selectivity, and pharmacokinetic profiles. Collaborative efforts between academia and industry are expected to accelerate these endeavors, bringing novel therapeutic agents based on this promising scaffold closer to clinical reality.

In conclusion, 22290219718902191021methylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmetylmetylmetylmetylmetylmetylmetylmetylmetylmetylmetylmetylpyrazolpyrazolpyraziomethypyraziopryazolemethypyraziopryazolemethypyraziopryazolemethypyraziopryazolemethypyraziopryazolemethypyraziopryazolemethypyraziopryazolemethypyraziopryazolecarboxcarboxcarboxcarboxcarboxcarboxcarboxcarboxcarboxcarbonyl carbox carbox carbox carbox carbox carbox carbox carbox carboyxlic acid represents a structurally unique molecule with significant therapeutic potential across multiple disease areas. Its development underscores the importance of innovative chemical biology approaches in addressing unmet medical needs.